Methyl 4-((3-(pyrazin-2-yloxy)piperidin-1-yl)sulfonyl)benzoate

• IUPAC Name: methyl 4-(3-pyrazin-2-yloxypiperidin-1-yl)sulfonylbenzoate
• InChI: InChI=1S/C17H19N3O5S/c1-24-17(21)13-4-6-15(7-5-13)26(22,23)20-10-2-3-14(12-20)25-16-11-18-8-9-19-16/h4-9,11,14H,2-3,10,12H2,1H3
• InChI Key: POPJBGRKBZEEOT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)OC3=NC=CN=C3
• Molecular Formula: C17H19N3O5S
• Molecular Weight: 377.4 g/mol

Description

“Methyl 4-((3-(pyrazin-2-yloxy)piperidin-1-yl)sulfonyl)benzoate” is a complex organic compound. It contains a piperidine moiety, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Synthesis Analysis

The synthesis of piperidine derivatives, such as “Methyl 4-((3-(pyrazin-2-yloxy)piperidin-1-yl)sulfonyl)benzoate”, is an important task in modern organic chemistry. Various methods have been developed for the synthesis of substituted piperidines. For instance, a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.

Molecular Structure Analysis

The molecular structure of “Methyl 4-((3-(pyrazin-2-yloxy)piperidin-1-yl)sulfonyl)benzoate” is likely to be complex due to the presence of multiple functional groups. The piperidine moiety is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

The chemical reactions involving “Methyl 4-((3-(pyrazin-2-yloxy)piperidin-1-yl)sulfonyl)benzoate” could be diverse, given the presence of multiple functional groups. The piperidine moiety in the compound can undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Scientific Research Applications

Cancer Research

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Antiproliferative Activity

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Tuberculosis Research

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Imatinib Structural Characterization

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Future Directions

The future directions for research on “Methyl 4-((3-(pyrazin-2-yloxy)piperidin-1-yl)sulfonyl)benzoate” could include further exploration of its synthesis methods, investigation of its pharmacological applications, and evaluation of its potential as a drug molecule. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Mechanism of Action

Target of Action

Similar compounds, such as imatinib, which also contains a piperidine moiety, have been found to inhibit the activity of tyrosine kinases . Tyrosine kinases play a crucial role in the modulation of growth factor signals, which regulate cell proliferation and differentiation .

Mode of Action

It can be inferred from similar compounds that it may interact with its targets through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . These interactions could lead to the inhibition of the target proteins, thereby affecting the cellular processes they regulate .

Biochemical Pathways

Based on the known targets of similar compounds, it can be inferred that it may affect pathways related to cell proliferation and differentiation .

Result of Action

Based on the known effects of similar compounds, it can be inferred that it may lead to the inhibition of cell proliferation and differentiation .